Cas no 332114-17-7 (2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(4-chlorophenyl)acetamide)

• Product Name: 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(4-chlorophenyl)acetamide
• CAS No: 332114-17-7
• MF: C₁₀H₉ClN₄OS₂
• MW: 300.787657499313
• MDL: MFCD01622858
• CID: 3079298
• PubChem ID: 698765
• Update Time: 2025-10-28

2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(4-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-(4-chlorophenyl)acetamide
• Oprea1_758748
• STK803030
• 2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N-(4-chloro-phenyl)-acetamide
• Oprea1_773543
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-chlorophenyl)acetamide
• SR-01000494679
• MFCD01622858
• 332114-17-7
• CS-0314898
• 2-(5-amino-1,3,4-thiadi azol-2-ylthio)-N-(4-chlo rophenyl)acetamide
• H30039
• SR-01000494679-1
• NCGC00142062-01
• 2-(5-amino-1,3,4-thiadiazol-2-ylthio)-N-(4-chlorophenyl)acetamide
• CCG-20462
• AKOS000112092
• CHEMBL1893597
• acetamide, 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(4-chlorophenyl)-
• DTXSID701161387
• ALBB-012607
• HMS1919J21
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(4-chlorophenyl)acetamide
• JS-2002
• 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(4-chlorophenyl)acetamide

• MDL： MFCD01622858
• Inchi： 1S/C10H9ClN4OS2/c11-6-1-3-7(4-2-6)13-8(16)5-17-10-15-14-9(12)18-10/h1-4H,5H2,(H2,12,14)(H,13,16)
• InChI Key： FWIYWORLNGZARA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CSC1=NN=C(N)S1)=O

Computed Properties

• Exact Mass: 299.9906310Da
• Monoisotopic Mass: 299.9906310Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 134Ų

2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(4-chlorophenyl)acetamide Security Information

• HazardClass：IRRITANT

Additional information on 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(4-chlorophenyl)acetamide

2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(4-chlorophenyl)acetamide: A Comprehensive Overview

The compound 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(4-chlorophenyl)acetamide, identified by the CAS registry number CAS No. 332114-17-7, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thioacetamides, which are known for their versatile applications in drug design and material science. The structure of this compound is characterized by a thioacetamide group attached to a 5-amino-1,3,4-thiadiazole ring and a 4-chlorophenyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(4-chlorophenyl)acetamide involves a multi-step process that typically includes the preparation of the thiadiazole ring followed by its coupling with the thioacetamide moiety. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for the synthesis of such compounds. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to enhance reaction yields and reduce production time.

In terms of applications, this compound has shown promise in various fields. In pharmacology, it has been investigated for its potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes associated with inflammatory pathways. Additionally, studies have highlighted its antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. The presence of the 4-chlorophenyl group also contributes to its lipophilicity, making it a candidate for drug delivery systems that require enhanced bioavailability.

Recent research has focused on optimizing the structure of 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(4-chlorophenyl)acetamide to improve its pharmacokinetic properties. For example, scientists have explored substituent modifications on the thiadiazole ring to enhance solubility and stability. These modifications have led to derivatives with improved therapeutic indices and reduced toxicity profiles.

The compound's ability to form stable complexes with metal ions has also been a subject of interest in materials science. Researchers have utilized this property to develop novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique catalytic activities and could find applications in gas storage and sensing technologies.

In conclusion, 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(4-chlorophenyl)acetamide is a versatile compound with a wide range of potential applications in medicine and materials science. Ongoing research continues to uncover new insights into its structure-property relationships and functional capabilities. As advancements in synthetic methods and analytical techniques progress, this compound is expected to play an increasingly important role in both academic and industrial settings.